Cas no 2277230-95-0 (methyl (3S,4R)-3-amino-4-methylhexanoate)

Methyl (3S,4R)-3-amino-4-methylhexanoate is a chiral ester derivative featuring both amino and methyl functional groups at the 3- and 4-positions of the hexanoate backbone, respectively. Its stereochemically defined (3S,4R) configuration makes it a valuable intermediate in asymmetric synthesis, particularly for pharmaceuticals and bioactive compounds requiring precise stereocontrol. The ester group enhances solubility in organic solvents, facilitating further derivatization, while the amino group provides a reactive site for amide bond formation or other modifications. This compound’s structural rigidity and defined chirality contribute to its utility in medicinal chemistry and peptidomimetics, where enantiopurity is critical for biological activity. Suitable for controlled reactions, it offers synthetic flexibility in complex molecule construction.
methyl (3S,4R)-3-amino-4-methylhexanoate structure
2277230-95-0 structure
Product Name:methyl (3S,4R)-3-amino-4-methylhexanoate
CAS No:2277230-95-0
MF:C8H17NO2
MW:159.2260825634
CID:6056874
PubChem ID:165894863
Update Time:2025-05-21

methyl (3S,4R)-3-amino-4-methylhexanoate Chemical and Physical Properties

Names and Identifiers

    • methyl (3S,4R)-3-amino-4-methylhexanoate
    • EN300-3938637
    • 2277230-95-0
    • Inchi: 1S/C8H17NO2/c1-4-6(2)7(9)5-8(10)11-3/h6-7H,4-5,9H2,1-3H3/t6-,7+/m1/s1
    • InChI Key: KSOJIFJZDIQTQN-RQJHMYQMSA-N
    • SMILES: O(C)C(C[C@@H]([C@H](C)CC)N)=O

Computed Properties

  • Exact Mass: 159.125928785g/mol
  • Monoisotopic Mass: 159.125928785g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 5
  • Complexity: 125
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 52.3Ų

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Additional information on methyl (3S,4R)-3-amino-4-methylhexanoate

Methyl (3S,4R)-3-amino-4-methylhexanoate (CAS No. 2277230-95-0): A Comprehensive Overview

The compound methyl (3S,4R)-3-amino-4-methylhexanoate (CAS No. 2277230-95-0) is a biologically active molecule with significant potential in various fields, including pharmaceuticals, nutraceuticals, and biotechnology. This compound is a derivative of hexanoic acid, with a methyl group attached to the amino moiety at the 3rd position and a methyl substituent at the 4th position. Its stereochemistry is defined by the (3S,4R) configuration, which plays a crucial role in its biological activity and functionality.

Recent studies have highlighted the importance of methyl (3S,4R)-3-amino-4-methylhexanoate in metabolic pathways and its potential as a precursor for bioactive molecules. For instance, researchers have explored its role in amino acid metabolism and its ability to serve as a building block for more complex biomolecules. The compound's unique structure allows it to participate in various enzymatic reactions, making it a valuable substrate in both natural and synthetic biochemical systems.

One of the most promising applications of methyl (3S,4R)-3-amino-4-methylhexanoate is in the field of drug delivery systems. Its amphipathic nature enables it to form self-assembled structures, such as micelles and liposomes, which are highly effective in encapsulating and delivering hydrophobic drugs. Recent advancements in nanotechnology have further enhanced its utility in targeted drug delivery, where it can be functionalized with specific ligands to improve drug specificity and reduce side effects.

In addition to its role in drug delivery, methyl (3S,4R)-3-amino-4-methylhexanoate has shown potential as a precursor for the synthesis of bioactive peptides and proteins. Its stereochemically defined structure ensures high fidelity in peptide synthesis, which is critical for producing biologically active molecules with specific functions. Furthermore, its ability to form stable complexes with metal ions has made it a valuable tool in metalloenzyme mimicry and catalysis.

The synthesis of methyl (3S,4R)-3-amino-4-methylhexanoate involves a combination of organic synthesis techniques and stereochemical control methods. Recent breakthroughs in asymmetric catalysis have enabled the efficient production of this compound with high enantiomeric excess, ensuring its suitability for applications requiring high purity and stereoselectivity.

From an environmental perspective, methyl (3S,4R)-3-amino-4-methylhexanoate exhibits favorable biodegradability profiles under aerobic conditions. This makes it an eco-friendly alternative to traditional chemical compounds used in various industrial processes. Its low toxicity profile further enhances its suitability for applications in pharmaceuticals and food additives.

In conclusion, methyl (3S,4R)-3-amino-4-methylhexanoate (CAS No. 2277230-95-0) is a versatile compound with diverse applications across multiple disciplines. Its unique structure, stereochemistry, and biological activity make it an invaluable tool for researchers and industry professionals alike. As ongoing research continues to uncover new potentials for this compound, its role in advancing science and technology is expected to grow significantly.

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